molecular formula C10H14O6 B8402284 Diallyl tartrate

Diallyl tartrate

Cat. No. B8402284
M. Wt: 230.21 g/mol
InChI Key: VPPSHXIFIAJKMX-UHFFFAOYSA-N
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Description

Diallyl tartrate is a useful research compound. Its molecular formula is C10H14O6 and its molecular weight is 230.21 g/mol. The purity is usually 95%.
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properties

Product Name

Diallyl tartrate

Molecular Formula

C10H14O6

Molecular Weight

230.21 g/mol

IUPAC Name

bis(prop-2-enyl) 2,3-dihydroxybutanedioate

InChI

InChI=1S/C10H14O6/c1-3-5-15-9(13)7(11)8(12)10(14)16-6-4-2/h3-4,7-8,11-12H,1-2,5-6H2

InChI Key

VPPSHXIFIAJKMX-UHFFFAOYSA-N

Canonical SMILES

C=CCOC(=O)C(C(C(=O)OCC=C)O)O

Origin of Product

United States

Synthesis routes and methods

Procedure details

Tartaric acid (450 g., 3.0 mols) was slurried in 600 ml. DMF and cooled to 0°-5° C. in an ice bath. Triethylamine (835 ml., 6.0 mols) was added and the resulting solution recooled to 0°-5° C. Allyl bromide (519 ml., 6.0 mols) was then added. An exotherm was noted. The resulting slurry was stirred at room temperature and by-product triethylamine hydrobromide recovered by filtration. The filtrate was diluted with 1.5 l. of ethyl acetate, washed 3×300 ml. Hhd 2O, dried over Na2SO4 and stripped to yield title product as an oil, 434 g.; 1H-nmr (CDCl3) delta 3.42 (2H, br.s), 4.5-4.8 (6H, complex), 5.0-5.4 (4H, complex), 5.6-6.2 (2H, complex).
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835 mL
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519 mL
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